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Compound of Interest

Compound Name: C.l. Vat Yellow 33

Cat. No.: B076505

In-Depth Technical Guide to C.I. Vat Yellow 33

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and applications of C.l. Vat Yellow 33, tailored for researchers, scientists, and
professionals in drug development and materials science.

Introduction

C.l. Vat Yellow 33 is a synthetic organic dyestuff belonging to the anthraquinone class of vat
dyes.[1] Vat dyes are characterized by their insolubility in water and their application process,
which involves a reduction step to a water-soluble "leuco” form, followed by re-oxidation to the
insoluble pigment within the substrate.[2] This process imparts exceptional fastness properties,
particularly to light and washing, making them highly valuable for dyeing cellulosic fibers such
as cotton and linen.[2][3] C.l. Vat Yellow 33 produces a brilliant yellow hue and is utilized in
textile dyeing and printing.[1][4]

Chemical Structure and Identification

The chemical structure of C.I. Vat Yellow 33 is based on a complex anthraquinone scaffold. Its
systematic IUPAC name is 4',4"-Diazenediylbis[N-(9,10-diox0-9,10-dihydroanthracen-1-yl)[1,1'-
biphenyl]-4-carboxamide].[5]
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Reduction of Nitro Group

:

4-(4-Aminophenyl)benzoic Acid

:

Conversion to Acid Chloride

:

4-(4-Aminophenyl)benzoyl Chloride

:

Condensation with
1-Aminoanthracene-9,10-dione (2 eq.)

C.I. Vat Yellow 33
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Vatting
(Reduction with NaOH and Na2S204)

l

Soluble Leuco Form

Sample Preparation
(Dissolution in a suitable solvent)

l '

Dyeing of Cellulosic Fibers Injection into HPL.C System
Fiber with Adsorbed Leuco Dye Separation on a C18 Column
Oxidation

Detection (e.g., UV-Vis Detector)

'

(Air or Chemical Oxidant)

Data Analysis

Dyed Fiber with Insoluble Dye (Purity assessment based on peak area)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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